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An important clarification regarding the identity of AM3102: Initial research indicates that
"AM3102" corresponds to a digitally tunable bandpass filter, an electronic component, and not
a pharmaceutical compound. However, it is highly probable that the intended subject of this
inquiry is MK-3102, an investigational medication for Type 2 Diabetes, also known as
Omarigliptin. This guide will proceed under the assumption that the user is seeking information
about MK-3102 (Omarigliptin).

Introduction to MK-3102 (Omarigliptin)

MK-3102, or Omarigliptin, is a once-weekly dipeptidyl peptidase-4 (DPP-4) inhibitor developed
for the treatment of type 2 diabetes mellitus. As a DPP-4 inhibitor, Omarigliptin works by
preventing the breakdown of incretin hormones, which play a crucial role in regulating blood
sugar levels. This guide provides a detailed overview of the discovery, development,
mechanism of action, and clinical evaluation of this compound.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of
MK-3102 (Omarigliptin).
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Table 1: Pharmacokinetic Properties of MK-3102 (Omarigliptin)

Parameter Value Species Reference
Tmax (h) 1-2 Human [11[2]
Half-life (t1/2, h) ~100 Human [1]
Bioavailability (%) ~80 Human [2]
Protein Binding (%) ~95 Human [1]
Metabolism Minimal Human [2]
Excretion Primarily renal Human [1]
Table 2: Efficacy of MK-3102 (Omarigliptin) in Clinical Trials
Change in
. Fasting
Treatment Change in
Study Phase Plasma Reference
Group HbAlc (%)

Glucose

(mgl/dL)
NCT0171731 Omarigliptin

1] -0.79 -25.2 [2]
3 25 mg weekly
NCT0181474 Omarigliptin
I -0.66 -19.8 [1]

8 25 mg weekly

Experimental Protocols

Detailed methodologies for key experiments are crucial for understanding the development of

MK-3102.

DPP-4 Inhibition Assay

The in vitro efficacy of Omarigliptin was determined using a DPP-4 inhibition assay. This

experiment measures the ability of the compound to inhibit the enzymatic activity of DPP-4.
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Protocol:
e Recombinant human DPP-4 enzyme is incubated with a fluorogenic substrate, Gly-Pro-AMC.
» Various concentrations of Omarigliptin are added to the reaction.

o The fluorescence of the cleaved substrate is measured over time using a fluorescence plate
reader.

e The IC50 value, representing the concentration of Omarigliptin required to inhibit 50% of
DPP-4 activity, is calculated.

Clinical Trial Protocol for Efficacy and Safety
Assessment

Clinical trials are essential for evaluating the therapeutic potential of a new drug in humans.

Protocol (Adapted from NCT01717313):

Patient Population: Adults with type 2 diabetes mellitus and inadequate glycemic control.

Study Design: A multicenter, randomized, double-blind, placebo-controlled study.

Intervention: Patients receive either 25 mg of Omarigliptin or a placebo once weekly for 24
weeks.

Primary Endpoints: Change from baseline in HbAlc and fasting plasma glucose.

Secondary Endpoints: Safety and tolerability, including adverse event monitoring.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of MK-3102 and a typical workflow
for its evaluation.
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Caption: Mechanism of action of MK-3102 (Omarigliptin).
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Caption: Drug discovery and development workflow for MK-3102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

